ethyl 1-(2,3-dichlorobenzyl)-4-piperidinecarboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Ethyl 1-(2,3-dichlorobenzyl)-4-piperidinecarboxylate, also known as EDDP, is a metabolite of the drug methadone. EDDP is a synthetic compound that has been widely studied for its potential applications in scientific research. In
Mechanism of Action
Ethyl 1-(2,3-dichlorobenzyl)-4-piperidinecarboxylate is believed to act as a competitive inhibitor of the enzyme CYP3A4, which is responsible for the metabolism of methadone. By inhibiting this enzyme, ethyl 1-(2,3-dichlorobenzyl)-4-piperidinecarboxylate can increase the concentration of methadone in the body and prolong its effects.
Biochemical and Physiological Effects:
ethyl 1-(2,3-dichlorobenzyl)-4-piperidinecarboxylate has been shown to have a number of biochemical and physiological effects. It has been found to increase the duration of methadone's analgesic effects, as well as decrease the risk of methadone overdose. ethyl 1-(2,3-dichlorobenzyl)-4-piperidinecarboxylate has also been shown to have potential as a treatment for opioid addiction, although more research is needed in this area.
Advantages and Limitations for Lab Experiments
Ethyl 1-(2,3-dichlorobenzyl)-4-piperidinecarboxylate has a number of advantages for use in lab experiments. It is a stable and easily synthesized compound that can be used as a marker for methadone use. However, ethyl 1-(2,3-dichlorobenzyl)-4-piperidinecarboxylate also has some limitations. It is not specific to methadone and can be produced by other drugs, making it less reliable as a marker. In addition, ethyl 1-(2,3-dichlorobenzyl)-4-piperidinecarboxylate's mechanism of action is not fully understood, which limits its potential applications.
Future Directions
There are a number of future directions for research on ethyl 1-(2,3-dichlorobenzyl)-4-piperidinecarboxylate. One area of interest is the development of more specific markers for methadone use. In addition, further research is needed to fully understand ethyl 1-(2,3-dichlorobenzyl)-4-piperidinecarboxylate's mechanism of action and potential applications in treating opioid addiction. Finally, ethyl 1-(2,3-dichlorobenzyl)-4-piperidinecarboxylate may have potential as a tool for studying the pharmacokinetics of other drugs and their interactions with CYP3A4.
Synthesis Methods
Ethyl 1-(2,3-dichlorobenzyl)-4-piperidinecarboxylate can be synthesized through the reaction of ethyl 4-piperidinecarboxylate with 2,3-dichlorobenzyl chloride. The reaction is typically carried out in the presence of a base such as potassium carbonate. The resulting product is then purified through recrystallization or column chromatography.
Scientific Research Applications
Ethyl 1-(2,3-dichlorobenzyl)-4-piperidinecarboxylate has been extensively studied for its potential applications in scientific research. It has been used as a marker for methadone use in drug testing, as well as a tool for studying the pharmacokinetics of methadone. In addition, ethyl 1-(2,3-dichlorobenzyl)-4-piperidinecarboxylate has been explored for its potential as a treatment for opioid addiction.
properties
IUPAC Name |
ethyl 1-[(2,3-dichlorophenyl)methyl]piperidine-4-carboxylate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H19Cl2NO2/c1-2-20-15(19)11-6-8-18(9-7-11)10-12-4-3-5-13(16)14(12)17/h3-5,11H,2,6-10H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FFCKEAAJZUQHEC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1CCN(CC1)CC2=C(C(=CC=C2)Cl)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H19Cl2NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
316.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.